Cas no 2680877-73-8 (tert-butyl 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine-3-carboxylate)

• Product Name: tert-butyl 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine-3-carboxylate
• CAS No: 2680877-73-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5654349
• PubChem ID: 165939629
• Update Time: 2025-06-19

tert-butyl 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28274373
• 2680877-73-8
• tert-butyl 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylate
• tert-butyl 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine-3-carboxylate

• Inchi： 1S/C11H16N2O3/c1-11(2,3)15-10(14)9-7-6-12-5-4-8(7)13-16-9/h12H,4-6H2,1-3H3
• InChI Key： ZFYDQPOQNNBBTJ-UHFFFAOYSA-N
• SMILES： O(C(C1=C2C(CCNC2)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4H,5H,6H,7H-1,2oxazolo4,3-cpyridine-3-carboxylate

Introduction to Tert-butyl 4H,5H,6H,7H-1,2oxazolo[4,3-cpyridine-3-carboxylate (CAS No: 2680877-73-8)

Tert-butyl 4H,5H,6H,7H-1,2oxazolo[4,3-cpyridine-3-carboxylate], identified by the Chemical Abstracts Service Number (CAS No) 2680877-73-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolopyridine class, a structural motif renowned for its broad spectrum of biological activities and potential therapeutic applications. The presence of a tert-butyl group at the carboxyl position enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The oxazolopyridine scaffold is particularly interesting due to its ability to mimic natural products and bioactive scaffolds. Recent studies have highlighted the structural diversity and functional versatility of oxazolopyridines in drug discovery. For instance, derivatives of this class have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The 1,2oxazolo[4,3-cpyridine-3-carboxylate moiety itself is a key pharmacophore that contributes to the compound's interactions with biological targets. This particular configuration has been investigated for its potential to modulate enzyme activity and receptor binding.

In the realm of medicinal chemistry, the synthesis of tert-butyl 4H,5H,6H,7H-1,2oxazolo[4,3-cpyridine-3-carboxylate] involves multi-step organic transformations that require precise control over reaction conditions. The tert-butyl group, being an electron-donating alkyl substituent, plays a crucial role in stabilizing reactive intermediates and influencing the electronic properties of the molecule. This characteristic makes it an attractive choice for further functionalization and derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of oxazolopyridine derivatives with high accuracy. Molecular docking studies have suggested that compounds like tert-butyl 4H,5H,6H,7H-1,2oxazolo[4,3-cpyridine-3-carboxylate] may interact with specific protein targets involved in diseases such as cancer and neurodegeneration. These findings have spurred interest in developing novel therapeutic agents based on this scaffold.

The pharmaceutical industry has been particularly keen on exploring oxazolopyridines due to their structural similarity to known bioactive molecules. For example, certain oxazolopyridine derivatives have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in signal transduction pathways. The tert-butyl 4H,5H,6H,7H-1,2oxazolo[4,3-cpyridine-3-carboxylate] structure represents a significant advancement in this area, offering a versatile platform for drug development.

In conclusion,tert-butyl 4H,5H,6H,7H-1,2oxazolo[4,3-cpyridine-3-carboxylate (CAS No: 2680877-73-8)] is a promising compound with a rich chemical profile and potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in pharmaceutical chemistry. As our understanding of heterocyclic chemistry continues to evolve,this molecule is likely to play a pivotal role in the discovery of novel drugs targeting various diseases.